Methyl 3-fluoro-5-methoxybenzoate

• IUPAC Name: methyl 3-fluoro-5-methoxybenzoate
• InChI: InChI=1S/C9H9FO3/c1-12-8-4-6(9(11)13-2)3-7(10)5-8/h3-5H,1-2H3
• InChI Key: BSYKISDBSMNCOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)OC)F
• Molecular Formula: C9H9FO3
• Molecular Weight: 184.16 g/mol

Description

“Methyl 3-fluoro-5-methoxybenzoate” is a chemical compound with the molecular formula C9H9FO3. It has a molecular weight of 184.17. The compound is typically stored at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H9FO3/c1-12-8-4-6 (9 (11)13-2)3-7 (10)5-8/h3-5H,1-2H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a solid powder. The compound’s storage temperature is between 2-8°C.

Scientific Research Applications

Methyl 3-fluoro-5-methoxybenzoate has various scientific research applications, including its use as a starting material for the synthesis of other compounds. It is also used in the development of new drugs and pharmaceuticals due to its unique properties such as its high potency and selectivity. The compound has been studied for its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of methyl 3-fluoro-5-methoxybenzoate is not fully understood. However, it is believed to act by inhibiting specific enzymes and receptors in the body. The compound has been shown to have a high affinity for certain receptors in the brain, which may explain its potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have potent antioxidant activity, which may be beneficial in the treatment of various diseases such as cancer and Alzheimer's disease. The compound has also been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Methyl 3-fluoro-5-methoxybenzoate has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. The compound is also stable and can be stored for long periods without degradation. However, the compound has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for the research on methyl 3-fluoro-5-methoxybenzoate. One direction is to further investigate its potential applications in the treatment of various diseases such as cancer and Alzheimer's disease. Another direction is to study its mechanism of action and identify new targets for drug development. Additionally, future research could focus on developing new synthetic methods for the compound to improve its efficiency and reduce its toxicity.
Conclusion:
This compound is a synthetic compound that has gained significant attention due to its unique properties and potential applications in the field of medicine and pharmaceuticals. The compound has various scientific research applications, including its use as a starting material for the synthesis of other compounds and the development of new drugs and pharmaceuticals. While the compound has several advantages for lab experiments, it also has some limitations, including its potential toxicity. Future research on the compound could focus on further investigating its potential applications, studying its mechanism of action, and developing new synthetic methods to improve its efficiency and reduce its toxicity.

Safety and Hazards

“Methyl 3-fluoro-5-methoxybenzoate” is classified under the GHS07 pictogram. The compound has hazard statements H315, H319, and H335. Precautionary measures include avoiding contact with skin, eyes, or clothing, as well as ingestion and inhalation.